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Compound of Interest

Compound Name: Red 30

Cat. No.: B1170523 Get Quote

Application Notes and Protocols for the
Experimental Use of Red 30
For Researchers, Scientists, and Drug Development Professionals

Introduction
Red 30 (CI 73360), a synthetic thioindigoid pigment, is widely utilized in cosmetics,

pharmaceuticals, and various industrial applications to impart a vibrant red-to-pink hue.[1][2] In

a laboratory setting, particularly in biological and chemical research, the effective delivery of

such colorants into experimental systems is crucial. A common challenge encountered with

Red 30 is its inherent insolubility in aqueous solutions and most common organic solvents.[1]

[2][3] This document provides detailed application notes and protocols for the effective

dissolution and dispersion of Red 30 in various solvents for experimental use, addressing the

common challenges of its pigmentary nature.

Chemical Structure and Properties of Red 30:

Chemical Name: 6-chloro-2-(6-chloro-4-methyl-3-oxobenzo[b]thien-2(3H)-ylidene)-4-methyl-

benzo[b]thiophen-3(2H)-one[2]

CI Name: Pigment Red 181, Vat Red 1, D&C Red 30[4]

Molecular Formula: C₁₈H₁₀Cl₂O₂S₂
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Appearance: Red powder[5]

General Characteristics: Red 30 is a pigment, meaning it is a solid particle that is insoluble in

the medium in which it is applied, requiring dispersion for even coloration.[1][2][3] It is known

for its stability to light and heat.[2]

Solubility and Dispersion Characteristics
Contrary to some classifications that label it as a "soluble dye," extensive data indicates that

Red 30 is practically insoluble in water and has very limited solubility in common laboratory

solvents. Direct dissolution to form a true solution at functional concentrations is generally not

feasible. Therefore, the most effective method for incorporating Red 30 into liquid systems for

experimental use is through the preparation of a stable dispersion.

A dispersion is a system in which solid particles are distributed throughout a liquid phase. For

experimental purposes, achieving a fine and stable dispersion is critical to ensure uniform

concentration, prevent aggregation, and guarantee consistent results.

Qualitative Solubility and Dispersibility
While quantitative solubility data for Red 30 in a range of laboratory solvents is not readily

available due to its pigmentary nature, qualitative assessments indicate the following:
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Solvent Observation Recommended Approach

Water Insoluble.[1][2][3]
Dispersion with appropriate

wetting and dispersing agents.

Ethanol
Very slightly soluble to

practically insoluble.

Dispersion is the preferred

method. High-energy mixing

may be required.

Methanol
Very slightly soluble to

practically insoluble.

Dispersion is the preferred

method.

Acetone
Very slightly soluble to

practically insoluble.

Dispersion is the preferred

method.

Dimethyl Sulfoxide (DMSO)
Very slightly soluble to

practically insoluble.

Dispersion is the preferred

method.

Xylene
Reported to have some

solubility for similar pigments.

May offer slightly better wetting

properties, but dispersion is

still likely necessary.

Note: The "Red 30 Lake" variant is also a pigment, formed by precipitating the dye with a metal

salt (e.g., aluminum), rendering it insoluble.[1][5]

Experimental Protocols for Preparing Red 30
Dispersions
The following protocols provide a generalized framework for preparing Red 30 dispersions. The

specific choice of dispersing agent and equipment may need to be optimized based on the

experimental requirements and the solvent system.

General Laboratory-Scale Dispersion Protocol
This protocol is suitable for preparing small volumes of a Red 30 dispersion for in vitro studies

or other research applications.

Materials and Equipment:
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Red 30 (CI 73360) powder

Selected solvent (e.g., Ethanol, DMSO, cell culture medium)

Wetting/Dispersing agent (see section 3.2 for selection)

High-shear mixer or homogenizer

Ultrasonic bath or probe sonicator

Analytical balance

Glass vials or beakers

Magnetic stirrer and stir bars

Procedure:

Wetting Agent/Dispersant Preparation: In a clean glass vial, prepare a solution of the chosen

wetting/dispersing agent in the selected solvent at the desired concentration.

Pre-wetting the Pigment: Accurately weigh the desired amount of Red 30 powder. Slowly

add a small amount of the dispersing agent solution to the powder and mix to form a paste.

This step is crucial to displace air from the surface of the pigment particles.

Dilution: Gradually add the remaining solvent to the paste while continuously stirring with a

magnetic stirrer.

De-agglomeration (High-Energy Mixing):

Option A: High-Shear Homogenization: Use a high-shear mixer to disperse the pigment

mixture. Start at a low speed and gradually increase to avoid splashing. Process for 5-15

minutes.

Option B: Sonication: Place the vial in an ultrasonic bath or use a probe sonicator.

Sonication should be performed in short bursts (e.g., 1-2 minutes) with intermittent cooling

in an ice bath to prevent overheating, which could affect the stability of the dispersion or

the integrity of the components. Repeat for a total of 10-30 minutes.
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Stability Assessment: Allow the dispersion to stand undisturbed for a set period (e.g., 1, 6, 24

hours) and visually inspect for any signs of sedimentation or aggregation. For more

quantitative analysis, techniques like dynamic light scattering (DLS) can be used to measure

particle size distribution over time.

Selection of Dispersing Agents
The choice of a dispersing agent is critical for achieving a stable pigment dispersion. The agent

works by adsorbing onto the surface of the pigment particles, preventing them from re-

agglomerating. For organic pigments like Red 30 in organic solvents, polymeric dispersants are

often effective.

Examples of Dispersing Agent Classes:

Polymeric Dispersants: These are high molecular weight polymers with anchoring groups

that adsorb to the pigment surface and polymeric chains that provide steric hindrance.

Examples include polyurethane-based and polyacrylate-based dispersants.

Surfactants: While primarily acting as wetting agents, some surfactants can also provide a

degree of stabilization.

For biological experiments, it is crucial to select a dispersing agent that is non-toxic and does

not interfere with the assay. Low concentrations of biocompatible surfactants or polymers may

be suitable. Always perform a vehicle control experiment to assess the effect of the solvent and

dispersing agent on the experimental system.

Visualization of Experimental Workflow
The following diagram illustrates a general workflow for the preparation and use of a Red 30
dispersion in an experimental setting.
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Caption: General workflow for preparing and using a Red 30 dispersion.
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Safety and Handling
When handling Red 30 powder, it is recommended to wear appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Avoid inhalation of the powder by working in a well-ventilated area or using a fume hood.

Consult the Safety Data Sheet (SDS) for specific handling and disposal information.

Conclusion
While Red 30 is a pigment with negligible solubility in common laboratory solvents, its use in

experimental settings can be achieved through the preparation of stable dispersions. By

following a systematic approach involving proper wetting, de-agglomeration, and stabilization

with appropriate dispersing agents, researchers can create uniform and reliable Red 30
preparations for a variety of scientific applications. Careful consideration of the compatibility of

all components with the specific experimental system is paramount to obtaining accurate and

reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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